
Me-Tet-PEG8-Maleimide molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Me-Tet-PEG8-Maleimide

Cat. No.: B15137576 Get Quote

An In-depth Technical Guide to Me-Tet-PEG8-Maleimide

This guide provides detailed information on the physicochemical properties and a generalized

experimental workflow for the application of Me-Tet-PEG8-Maleimide, a heterobifunctional

crosslinker essential in the fields of bioconjugation and drug development.

Core Properties of Me-Tet-PEG8-Maleimide
Me-Tet-PEG8-Maleimide is a valuable tool for researchers, featuring a methyltetrazine group

for bioorthogonal reactions and a maleimide group for thiol-specific conjugation.[1] These

reactive moieties are separated by a hydrophilic polyethylene glycol (PEG) spacer, which

enhances solubility and reduces steric hindrance.[1]

Physicochemical Data
The key quantitative data for Me-Tet-PEG8-Maleimide are summarized in the table below.

Property Value Reference

Molecular Weight 775.86 g/mol [2][3]

Chemical Formula C₃₆H₅₃N₇O₁₂ [2][3]

CAS Number 2143968-05-0 [2][3][4]

Purity > 95% [2][3]
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Experimental Protocol: A Generalized Workflow for
Bioconjugation
The following section outlines a typical experimental workflow for the use of Me-Tet-PEG8-
Maleimide in conjugating a thiol-containing molecule (e.g., a protein or peptide) to a trans-

cyclooctene (TCO)-modified molecule.

Materials
Me-Tet-PEG8-Maleimide

Thiol-containing protein (e.g., antibody with reduced disulfide bonds) in a suitable buffer

(e.g., phosphate-buffered saline, pH 6.5-7.5)

TCO-modified molecule of interest

Reaction buffers (e.g., amine-free buffers such as PBS or HEPES)

Quenching reagent (e.g., L-cysteine or β-mercaptoethanol)

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure
Thiol-Maleimide Reaction:

Dissolve the thiol-containing protein in the reaction buffer.

Add a molar excess of Me-Tet-PEG8-Maleimide to the protein solution. The exact molar

ratio should be optimized for the specific protein and desired degree of labeling.

Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight.

Quench the reaction by adding a quenching reagent to consume any unreacted maleimide

groups.

Purification of the Intermediate:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15137576?utm_src=pdf-body
https://www.benchchem.com/product/b15137576?utm_src=pdf-body
https://www.benchchem.com/product/b15137576?utm_src=pdf-body
https://www.benchchem.com/product/b15137576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the excess linker and quenching reagent from the protein-PEG-tetrazine

conjugate using a suitable purification method like size-exclusion chromatography or

dialysis.

Bioorthogonal Tetrazine-TCO Ligation:

Add the TCO-modified molecule to the purified protein-PEG-tetrazine conjugate.

The inverse electron-demand Diels-Alder reaction (iEDDA) will proceed rapidly at room

temperature.

Allow the reaction to proceed for 30-60 minutes.

Final Purification:

Purify the final conjugate to remove any unreacted TCO-modified molecule.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in a typical bioconjugation experiment using Me-
Tet-PEG8-Maleimide.
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Step 1: Thiol-Maleimide Conjugation

Step 2: Purification Step 3: Bioorthogonal Ligation
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A generalized workflow for bioconjugation using Me-Tet-PEG8-Maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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